Cas no 1363381-48-9 (methyl 4-bromo-1H-pyrazolo[3,4-c]pyridine-3-carboxylate)

• Product Name: methyl 4-bromo-1H-pyrazolo[3,4-c]pyridine-3-carboxylate
• CAS No: 1363381-48-9
• MF: C₈H₆BrN₃O₂
• MW: 256.056140422821
• MDL: MFCD22566118
• CID: 4591004
• PubChem ID: 72208056
• Update Time: 2024-11-04

methyl 4-bromo-1H-pyrazolo[3,4-c]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-1H-pyrazolo-[3,4-c]pyridine-3-carboxylate
• methyl 4-bromo-1H-pyrazolo[3,4-c]pyridine-3-carboxylate
• SB20031
• 1363381-48-9
• CS-0057313
• PB37872
• P13267
• Methyl4-bromo-1H-pyrazolo-[3,4-c]pyridine-3-carboxylate
• DTXSID701159530
• 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid, 4-bromo-, methyl ester

• MDL： MFCD22566118
• Inchi： 1S/C8H6BrN3O2/c1-14-8(13)7-6-4(9)2-10-3-5(6)11-12-7/h2-3H,1H3,(H,11,12)
• InChI Key： HUIFPZAYDBOEJW-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C2C(C(OC)=O)=NNC1=2

Computed Properties

• Exact Mass: 254.96434g/mol
• Monoisotopic Mass: 254.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.9Ų